Cas no 17518-85-3 (6,8-Dibromo-3,4-dihydroquinazolin-4-one)

• Product Name: 6,8-Dibromo-3,4-dihydroquinazolin-4-one
• CAS No: 17518-85-3
• MF: C₈H₄Br₂N₂O
• MW: 303.938159942627
• CID: 168006
• PubChem ID: 135473047
• Update Time: 2025-10-29

6,8-Dibromo-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,6,8-dibromo-
• 6,8-dibromo-1H-quinazolin-4-one
• 6,8-DIBROMO-4-QUINAZOLONE
• 6,8-DIBROMOQUINAZOLIN-4(3H)-ONE
• 6,8-Dibrom-3H-chinazolin-4-on
• 6,8-dibromo-3,4-dihydro-4-oxo-quinazoline
• 6,8-dibromo-3H-quinazolin-4-one
• 6,8-dibromoquinazolin-4-ol
• 6,8-DibroMoquinazolin-4(1H)-one
• CS-0234572
• EN300-14352
• 6,8-dibromo-3,4-dihydroquinazolin-4-one
• AKOS001273035
• DTXSID40369441
• 6,8-dibromo-1,4-dihydroquinazolin-4-one
• Z104508912
• BRD-K10237685-001-01-1
• AB03474
• AB00754867-01
• 17518-85-3
• CCG-249589
• 6,8-dibromo-4(3h)-quinazolinone
• F83149
• STK682449
• DB-368958
• 4(3H)-Quinazolinone, 6,8-dibromo-
• 6,8-Dibromo-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C8H4Br2N2O/c9-4-1-5-7(6(10)2-4)11-3-12-8(5)13/h1-3H,(H,11,12,13)
• InChI Key： PCUXMFPULVMCQM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(NC=NC=21)=O)Br

Computed Properties

• Exact Mass: 301.86900
• Monoisotopic Mass: 301.869038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 2.1

Experimental Properties

• Density: 2.23
• Boiling Point: 408.6 °C at 760 mmHg
• Flash Point: 200.9 °C
• Refractive Index: 1.766
• PSA: 46.01000
• LogP: 2.86040

Additional information on 6,8-Dibromo-3,4-dihydroquinazolin-4-one

6,8-Dibromo-3,4-dihydroquinazolin-4-one (CAS 17518-85-3): A Versatile Heterocyclic Compound for Pharmaceutical Research

6,8-Dibromo-3,4-dihydroquinazolin-4-one (CAS 17518-85-3) represents an important class of brominated quinazolinone derivatives that has gained significant attention in modern pharmaceutical chemistry. This heterocyclic compound, with its unique molecular architecture featuring two bromine atoms at the 6 and 8 positions of the quinazolinone scaffold, serves as a valuable building block in drug discovery and medicinal chemistry research.

The growing interest in 6,8-dibromo substituted quinazolinones stems from their remarkable biological activities and synthetic versatility. Researchers have identified this compound as a key intermediate in the development of novel therapeutic agents, particularly in the areas of kinase inhibition and antimicrobial drug design. The presence of bromine atoms at specific positions enhances the compound's reactivity in various coupling reactions, making it particularly useful for structure-activity relationship (SAR) studies.

From a structural perspective, 6,8-Dibromo-3,4-dihydroquinazolin-4-one exhibits several noteworthy features. The bromine substituents at the 6 and 8 positions significantly influence the electronic properties of the molecule, affecting its reactivity in subsequent chemical transformations. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water.

Recent studies highlight the importance of brominated quinazolinone derivatives in addressing current challenges in drug development. The compound's ability to serve as a precursor for various pharmacologically active molecules has positioned it as a valuable tool in the search for new treatments for chronic diseases. Particularly in the context of emerging antibiotic resistance, researchers are exploring modifications of this core structure to develop novel antimicrobial agents with improved efficacy profiles.

The synthesis of 6,8-Dibromo-3,4-dihydroquinazolin-4-one typically involves bromination of the parent quinazolinone structure under controlled conditions. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in pharmaceutical manufacturing. Advanced purification techniques such as column chromatography and recrystallization ensure the compound meets the stringent quality standards required for research applications.

In pharmaceutical applications, this compound has shown particular promise in the development of kinase inhibitors. The dibromo quinazolinone scaffold serves as an excellent template for designing molecules that can modulate various cellular signaling pathways. Researchers are actively investigating derivatives of this compound for potential applications in oncology, inflammation, and metabolic disorders, aligning with current trends in personalized medicine and targeted therapies.

The stability profile of 6,8-Dibromo-3,4-dihydroquinazolin-4-one makes it suitable for various formulation studies. When stored under recommended conditions (typically at room temperature in a dry environment), the compound maintains its chemical integrity for extended periods. This stability, combined with its synthetic utility, contributes to its growing popularity in medicinal chemistry laboratories worldwide.

Analytical characterization of this compound typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm both the identity and purity of the material, which are critical parameters for research applications. Recent advances in analytical technology have enabled more precise characterization of brominated heterocyclic compounds, facilitating their use in high-throughput screening programs.

From a commercial perspective, the demand for 6,8-Dibromo-3,4-dihydroquinazolin-4-one has been steadily increasing, reflecting its importance in drug discovery programs. Suppliers typically offer the compound in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale development projects. The global market for specialized pharmaceutical intermediates like this continues to expand, driven by the growing need for innovative therapeutic solutions.

Safety considerations for handling 6,8-Dibromo-3,4-dihydroquinazolin-4-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling and disposal guidelines.

Looking ahead, the future applications of 6,8-Dibromo-3,4-dihydroquinazolin-4-one appear promising. Current research directions include exploring its use in combination therapies and investigating its potential in emerging areas such as PROTAC (proteolysis targeting chimera) technology. The compound's versatility ensures it will remain an important tool in medicinal chemistry for years to come, contributing to the development of new treatments for various medical conditions.

In conclusion, 6,8-Dibromo-3,4-dihydroquinazolin-4-one (CAS 17518-85-3) represents a valuable chemical entity with wide-ranging applications in pharmaceutical research. Its unique structural features and synthetic utility make it an important building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. As research continues to uncover new applications for this brominated quinazolinone derivative, its role in advancing medicinal chemistry is expected to grow significantly.